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The following tables summarize the chemical characteristics of WIKI4 and data from a recent key study on

its application in pancreatic differentiation.

Table 1: Basic Chemical and Biological Profile of WIKI4

Property Description

Chemical Name 2-[3-[[4-(4-Methoxyphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]propyl]-1H-

benz[de]isoquinoline-1,3(2H)-dione [1]

CAS Number 838818-26-1 [2] [1]

Molecular
Formula

C29H23N5O3S [2] [1]

Molecular Weight 521.59 g/mol [2] [1]

Primary Target Tankyrase 2 (TNKS2), IC50: 15 nM [2]

Key Pathway
Inhibited

Wnt/β-catenin signaling [3] [2]

Mechanism of
Action

Inhibits tankyrase, leading to stabilization of AXIN proteins and degradation of β-
catenin [3]
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Table 2: Key Findings from Pancreatic Progenitor Differentiation (2024 Study) This study demonstrated

that using WIKI4 during the pancreatic progenitor (PP) stage significantly improved the final output of β-

like cells compared to the standard agent, Nicotinamide (NA) [4].

Metric
Standard Protocol (with
Nicotinamide, NA)

Optimized Protocol (with
WIKI4)

PP Generation (NKX6-1+/PDX1+) Effective [4] Effective, with kinetics similar to

NA [4]

Subsequent β-like Cell Yield (C-
PEP+/NKX6-1+)

Lower frequency [4] Significantly higher
frequency [4]

Transplantation Outcome in
Model

Failed to provide glycemic

control [4]

Provided glycemic control [4]

Proposed PP Cell
Characteristics

- Higher integrin expression, less

proliferative [4]

Detailed Experimental Protocol

This protocol is adapted from a 2024 study in Nature Communications for differentiating hPSCs into

pancreatic β-like cells using WIKI4 [4].

Principle

The differentiation process recapitulates development by directing cell fate through specific inhibitors and

growth factors. Inhibiting tankyrase with WIKI4 during the pancreatic progenitor stage improves the

endocrine commitment of the cells, leading to a higher yield of functional, glucose-responsive β-like cells in

the final stage [4].

Materials

Cell Line: hPSCs (e.g., H1 hESCs or a NKX6-1 GFP reporter line).
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Key Reagent: WIKI4 (CAS 838818-26-1). A stock solution of 10 mM can be prepared in DMSO [2].

Aliquot and store at -80°C.
Basal Differentiation Media: As per established protocols (e.g., Refs. 6-11 in [4]).

Other Factors: Growth factors (e.g., EGF), and other small molecules (e.g., Noggin) as required by
the base differentiation protocol [4].

Step-by-Step Procedure

The following diagram outlines the key stages of the differentiation workflow, highlighting where WIKI4 is

applied.

Stage 1-3
Differentiate hPSCs to

PDX1+ Foregut Endoderm

Stage 4 (Day 8-13)
Pancreatic Progenitor (PP) Specification

ADD: WIKI4 (9 µM), Noggin, EGF

Stage 5-6
Further Differentiation to

Islet-like Cells

Assessment:
Flow Cytometry for

NKX6-1+/PDX1+ PPs

Assessment:
Flow Cytometry for

C-PEP+/NKX6-1+ β-cells
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Stages 1-3: PDX1+ Foregut Endoderm Induction Differentiate hPSCs into PDX1-positive foregut

endoderm cells according to your established base protocol (typically involving sequential activation

and inhibition of key pathways like Activin, BMP, and FGF) [4]. This process usually takes 8 days.

Stage 4: Pancreatic Progenitor Specification with WIKI4 (Critical Step)

On day 8, dissociate and replate the PDX1+ cells as needed.

For the next 5 days (from day 8 to day 13), culture the cells in stage 4 medium supplemented
with:

Noggin
EGF
WIKI4 at a working concentration of 9 µM [4].

Control Consideration: Include a control group treated with the standard agent, 50 mM
Nicotinamide (NA), for comparison [4].

Stages 5-6: Endocrine Commitment and Maturation Following stage 4, continue the differentiation

protocol for an additional 10-14 days to drive the pancreatic progenitors into immature islet-like cells

containing C-PEP+/NKX6-1+ β-like cells. The specific factors used in these later stages will depend

on the base protocol being followed [4].

Data Analysis and Validation

Flow Cytometry: As shown in the workflow, the success of PP generation (end of Stage 4) is
assessed by analyzing co-expression of PDX1 and NKX6-1. The final outcome (end of Stage 6) is

measured by the frequency of C-PEP+/NKX6-1+ β-like cells [4].
Functional Assay: Perform glucose-stimulated insulin secretion (GSIS) assays on the mature islet-

like clusters to confirm glucose responsiveness [4].

Practical Notes for Researchers

Specificity: WIKI4 is an adenosine-subsite tankyrase inhibitor, which provides higher specificity

compared to nicotinamide-subsite inhibitors, potentially reducing off-target effects [4].
Mechanistic Insight: The improved differentiation efficiency is linked to WIKI4-derived PPs being

less proliferative and expressing higher levels of integrins, which may enhance their survival and
function upon transplantation [4].

Handling: WIKI4 is for research use only. It is soluble in DMSO and should be handled with
appropriate personal protective equipment [2] [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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